Cas no 1396682-38-4 (N-(1-methyl-5-oxopyrrolidin-3-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-(1-methyl-5-oxopyrrolidin-3-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1396682-38-4
• MF: C₁₅H₂₀N₂O₂S
• MW: 292.396502494812
• CID: 6360299
• PubChem ID: 71789158
• Update Time: 2025-05-23

N-(1-methyl-5-oxopyrrolidin-3-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-5-oxopyrrolidin-3-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• 1396682-38-4
• N-(1-methyl-5-oxopyrrolidin-3-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• F6210-0659
• VU0536938-1
• N-(1-methyl-5-oxopyrrolidin-3-yl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• AKOS024538968

• Inchi： 1S/C15H20N2O2S/c1-17-10-11(9-13(17)18)16-14(19)15(6-2-3-7-15)12-5-4-8-20-12/h4-5,8,11H,2-3,6-7,9-10H2,1H3,(H,16,19)
• InChI Key： MMADLGHTUZKFEC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NC2CC(N(C)C2)=O)=O)CCCC1

Computed Properties

• Exact Mass: 292.12454906g/mol
• Monoisotopic Mass: 292.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.6Ų

Additional information on N-(1-methyl-5-oxopyrrolidin-3-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

N-(1-methyl-5-oxopyrrolidin-3-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide: A Comprehensive Overview

The compound N-(1-methyl-5-oxopyrrolidin-3-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide, identified by the CAS number 1396682-38-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science.

N-(1-methyl-5-oxopyrrolidin-3-yl) is a key structural component of this molecule, contributing to its stability and reactivity. The presence of the thiophen group at the 2-position further enhances its electronic properties, making it a valuable compound for studying aromatic interactions and heterocyclic chemistry. Recent studies have highlighted the importance of such structures in modulating pharmacokinetic profiles, particularly in drug delivery systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways, including Friedel-Crafts acylation and Suzuki coupling reactions, to achieve high yields and purity. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

In terms of physical properties, N-(1-methyl-5-oxopyrrolidin-3-yl)-1-(thiophen-2-yllcyclopentane carboxamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-vis and NMR spectra, have been extensively characterized, providing insights into its electronic transitions and molecular conformation.

The biological activity of this compound has been a focal point of recent research efforts. Studies conducted using cell lines have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, preliminary pharmacokinetic studies in animal models suggest favorable absorption and bioavailability profiles, making it a promising candidate for further preclinical development.

In the realm of materials science, this compound has shown potential as a precursor for advanced polymers and coatings due to its ability to form stable cross-linked networks under thermal or photochemical conditions. Its application in organic electronics is also being explored, particularly in the development of novel semiconducting materials with tailored electronic properties.

Recent advancements in computational chemistry have enabled detailed molecular modeling of N-(1-methyl -5 oxopyrrolidin -3 yl)-1-(thiophen -2 yl)cyclopentane carboxamide at the quantum mechanical level. These studies have provided valuable insights into its electronic structure, reactivity, and potential interactions with biological targets. Such computational approaches are expected to play a pivotal role in optimizing its properties for specific applications.

In conclusion, N-(1-methyl -5 oxopyrrolidin -3 yl)-1-(thiophen -2 yl)cyclopentane carboxamide represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a significant player in both academic and industrial settings.